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Compound of Interest

Compound Name: 5-Bromoquinoline hydrochloride
CAS No.: 421580-26-9
Cat. No.: B1513004

Get Quote

This guide provides an in-depth overview of 5-Bromoquinoline hydrochloride (CAS No.
421580-26-9), a key chemical intermediate for professionals in research, drug development,
and material science. We will delve into its chemical and physical properties, comprehensive
safety and handling protocols, and its significant applications, offering a technical and practical
framework for its use.

Chemical Identity and Properties

5-Bromoquinoline hydrochloride is the hydrochloride salt of 5-bromoquinoline. The addition
of the hydrochloride group generally enhances the compound's solubility in agueous solutions
compared to its free base form, a critical consideration for many biological and chemical
applications.

Table 1: Physicochemical Properties of 5-
Bromoquinoline Hydrochloride and Related Compounds
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5-Bromoquinoline 5-Bromoquinoline (Free
Property .

Hydrochloride Base)
CAS Number 421580-26-9[1][2] 4964-71-0[3][4][5]
Molecular Formula CoH7BrCIN[2] CoHeBrN[3][4][5]
Molecular Weight 244.52 g/mol [2] 208.05 g/mol [5]

) ) ) White solid or off-white
Appearance White to off-white solid
powder[3]

Melting Point Not explicitly available 43-48 °C[5]
Purity Typically >95% = 98% (GC)[3]

BrC1=C2C=CC=NC2=CC=C1.
SMILES Brclccce2necccl2[5]

[HICI[2]

Safety and Hazard Information

Understanding the safety profile of 5-Bromoquinoline hydrochloride is paramount for its
responsible use in a laboratory setting. While a specific, detailed Safety Data Sheet (SDS) for
the hydrochloride salt is not readily available in the provided search results, the safety
information for the free base, 5-Bromoquinoline, offers a strong foundation for handling
procedures. The presence of the hydrochloride salt may alter some properties, but the core
hazards associated with the bromoquinoline moiety remain relevant.

GHS Hazard Classification (Based on 5-Bromoquinoline)

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[6]
o Skin Corrosion/Irritation (Category 2): Causes skin irritation.[6][7]

e Serious Eye Damage/Eye Irritation (Category 1/2): Causes serious eye damage/irritation.[6]

[7]

» Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation.[6][7]
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Signal Word: Danger/Warning[5]

Hazard Statements:

H302: Harmful if swallowed.[5]

H315: Causes skin irritation.[5]

H335: May cause respiratory irritation.[5]

H318/H319: Causes serious eye damage/irritation.[5]

ble 2: . | Ei id

Precautionary Area

Recommended Actions

Prevention

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.[7] P264: Wash
face, hands and any exposed skin thoroughly
after handling.[7] P271: Use only outdoors or in
a well-ventilated area.[7] P280: Wear protective
gloves/protective clothing/eye protection/face

protection.[7]

Response

P302 + P352: IF ON SKIN: Wash with plenty of
soap and water.[7] P304 + P340: IF INHALED:
Remove person to fresh air and keep
comfortable for breathing.[7] P305 + P351 +
P338: IF IN EYES: Rinse cautiously with water
for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[7]
P312: Call a POISON CENTER or doctor if you

feel unwell.[7]

Storage

P403 + P233: Store in a well-ventilated place.
Keep container tightly closed.[7]

Disposal

P501: Dispose of contents/container to an

approved waste disposal plant.[7]
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Experimental Protocol: Safe Handling and Storage

Adherence to a strict handling protocol is essential to mitigate the risks associated with 5-
Bromoquinoline hydrochloride. The following workflow is designed to ensure a self-
validating system of safety.

Step-by-Step Handling Procedure

» Engineering Controls: Always handle 5-Bromoquinoline hydrochloride within a certified
chemical fume hood to minimize inhalation exposure. Ensure that an eyewash station and
safety shower are readily accessible.

o Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles compliant with EN 166 or NIOSH
standards.[6]

o Hand Protection: Use chemically resistant gloves (e.g., nitrile) and inspect them for
integrity before each use.[6]

o Body Protection: A lab coat is mandatory. For larger quantities, consider additional
protective clothing.[6]

o Respiratory Protection: If dust formation is likely, a NIOSH-approved respirator is
recommended.[6]

» Dispensing and Weighing:
o Perform these tasks in a designated area within the fume hood to contain any dust.
o Use appropriate tools (e.g., spatulas) to handle the solid material.
o Avoid creating dust clouds.

 In Case of a Spill:

o Evacuate the immediate area.
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o Wearing appropriate PPE, carefully sweep up the spilled solid and place it in a sealed
container for disposal.[7]

o Clean the spill area with a suitable solvent and decontaminate all surfaces.

e Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated area.[7]
o Keep away from strong oxidizing agents.[7]

o The recommended storage condition is under an inert atmosphere at room temperature.[2]

Logical Flow for Safe Handling
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Caption: Synthetic utility and applications of 5-Bromoquinoline.

Conclusion

5-Bromoquinoline hydrochloride is a compound of significant interest due to its wide-ranging
applications as a chemical intermediate. A thorough understanding of its properties and a
commitment to rigorous safety protocols are essential for harnessing its potential in research
and development. This guide provides the foundational knowledge for scientists to work with
this compound safely and effectively, paving the way for innovation in medicine, materials, and
beyond.
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» Fisher Scientific. (2024, March 31). SAFETY DATA SHEET.

 lvy Fine Chemicals. (n.d.). 5-BroMoquinoline hydrochloride [CAS: 421580-26-9].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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